N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine

• IUPAC Name: N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine
• InChI: InChI=1S/C13H14N4S/c1-2-12-15-9(8-18-12)7-14-13-16-10-5-3-4-6-11(10)17-13/h3-6,8H,2,7H2,1H3,(H2,14,16,17)
• InChI Key: MACQEJDUNIRQJX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CS1)CNC2=NC3=CC=CC=C3N2
• Molecular Formula: C13H14N4S
• Molecular Weight: 258.34 g/mol

Description

N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine, also known as ETB, is a chemical compound that has been extensively studied for its potential uses in scientific research. ETB is a benzimidazole derivative that has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine is not fully understood, but it is believed to involve the binding of the compound to specific targets within cells, leading to changes in cell signaling and gene expression. N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine has been found to interact with a variety of proteins, including enzymes and receptors, suggesting that it has a wide range of potential targets.
Biochemical and Physiological Effects
N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine has been found to have a number of biochemical and physiological effects, including the ability to induce apoptosis, or programmed cell death, in certain types of cancer cells. It has also been shown to inhibit the activity of certain enzymes involved in the regulation of blood pressure, suggesting that it may have potential as an antihypertensive agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine in lab experiments is its versatility, as it has been found to have a wide range of potential targets and applications. However, one limitation of using N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine is that it can be difficult to synthesize, making it less accessible to researchers who do not have expertise in organic chemistry.

Future Directions

There are a number of potential future directions for research involving N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine, including further studies of its mechanism of action and potential targets. Additionally, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine could be further explored for its potential uses as an antitumor agent, as well as for its ability to inhibit enzymes involved in the regulation of blood pressure. Further research could also focus on developing more efficient methods for synthesizing N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine, making it more accessible to researchers in various fields.

Synthesis Methods

The synthesis of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine involves several steps, including the reaction of 2-ethyl-1,3-thiazole with formaldehyde to form 2-ethyl-1,3-thiazol-4-ylmethyl alcohol. This is then reacted with o-phenylenediamine to form the benzimidazole ring, and finally, the amine group is introduced to form the final product, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine.

Scientific Research Applications

N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-1H-benzimidazol-2-amine has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of DNA, RNA, and proteins. It has also been studied for its potential use as an antitumor agent, as well as for its ability to inhibit certain enzymes involved in the regulation of blood pressure.